Cas no 250636-60-3 (2,6-dichloro-4-ethynylpyridine)

• Product Name: 2,6-dichloro-4-ethynylpyridine
• CAS No: 250636-60-3
• MF: C₇H₃Cl₂N
• MW: 172.011419534683
• MDL: MFCD13189772
• CID: 1109787
• PubChem ID: 57416837
• Update Time: 2025-10-31

2,6-dichloro-4-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-ethynyl-Pyridine
• 2,6-dichloro-4-ethynylpyridine
• AB69085
• 250636-60-3
• DTXSID20726199
• EN300-1966217

• MDL： MFCD13189772
• Inchi： 1S/C7H3Cl2N/c1-2-5-3-6(8)10-7(9)4-5/h1,3-4H
• InChI Key： DNKLKPDPJZUEFT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#C)C=C(N=1)Cl

Computed Properties

• Exact Mass: 170.9642545g/mol
• Monoisotopic Mass: 170.9642545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų